![molecular formula C15H13N3OS B3881219 N'-[(5-methyl-2-thienyl)methylene]-1H-indole-3-carbohydrazide](/img/structure/B3881219.png)
N'-[(5-methyl-2-thienyl)methylene]-1H-indole-3-carbohydrazide
Overview
Description
N'-[(5-methyl-2-thienyl)methylene]-1H-indole-3-carbohydrazide, also known as MTIC, is a chemical compound that has been widely studied for its potential applications in scientific research. In
Mechanism of Action
The mechanism of action of N'-[(5-methyl-2-thienyl)methylene]-1H-indole-3-carbohydrazide involves the inhibition of DNA synthesis and cell proliferation in cancer cells. It achieves this by forming adducts with DNA, leading to the disruption of DNA replication and ultimately, cell death. Additionally, this compound has been shown to inhibit the activity of various enzymes involved in inflammation and oxidative stress, leading to its anti-inflammatory and antioxidant effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In addition to its anti-tumor, anti-inflammatory, and antioxidant properties, it has also been shown to induce apoptosis in cancer cells and inhibit the activity of various enzymes involved in the metabolism of drugs and other xenobiotics.
Advantages and Limitations for Lab Experiments
N'-[(5-methyl-2-thienyl)methylene]-1H-indole-3-carbohydrazide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for use in research. Additionally, it has been shown to exhibit potent anti-tumor activity in various cancer cell lines, making it a promising candidate for cancer research. However, there are also limitations to its use in lab experiments. This compound is highly reactive and can form adducts with DNA, which can lead to false positives in experiments involving DNA analysis. Additionally, its anti-tumor activity may not be effective against all types of cancer cells, limiting its potential applications.
Future Directions
There are several future directions for research on N'-[(5-methyl-2-thienyl)methylene]-1H-indole-3-carbohydrazide. One area of interest is the development of more effective and targeted anti-cancer therapies using this compound. Additionally, research is needed to further explore the anti-inflammatory and antioxidant properties of this compound and its potential applications in the treatment of inflammatory diseases. Finally, more studies are needed to understand the mechanisms underlying the biochemical and physiological effects of this compound, which could lead to the development of new drugs and therapies.
Scientific Research Applications
N'-[(5-methyl-2-thienyl)methylene]-1H-indole-3-carbohydrazide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit anti-tumor activity in various cancer cell lines, making it a promising candidate for cancer research. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.
Properties
IUPAC Name |
N-[(E)-(5-methylthiophen-2-yl)methylideneamino]-1H-indole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3OS/c1-10-6-7-11(20-10)8-17-18-15(19)13-9-16-14-5-3-2-4-12(13)14/h2-9,16H,1H3,(H,18,19)/b17-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPKHDVPJNOZUHJ-CAOOACKPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C=NNC(=O)C2=CNC3=CC=CC=C32 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(S1)/C=N/NC(=O)C2=CNC3=CC=CC=C32 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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